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The table below summarizes the available quantitative data for IDO-IN-14 from a supplier's datasheet [1].

Please note that specific purity information was not provided in the search results.

Parameter Value / Specification

Product Name IDO-IN-14

Supplier Catalog Number T62270

CAS Number 2568302-02-1 [1]

Format 50 mg [1]

Biological Activity (IC50) 0.6928 nM [1]

Storage Temperature -20°C [1]

Shipping Conditions Cool pack [1]

The IDO1 Pathway & Experimental Context

IDO-IN-14 is a potent inhibitor of the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) [2]. IDO1 is a key

immunomodulatory enzyme that catalyzes the first and rate-limiting step in the degradation of the essential

amino acid tryptophan along the kynurenine pathway [3]. The activity of this pathway in the tumor
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microenvironment and other inflammatory settings can suppress immune responses, making IDO1 a

significant target in cancer immunotherapy and other disease areas [3] [4] [2].

The following diagram illustrates the IDO1-mediated signaling pathway, which is crucial for understanding

the biological context in which IDO-IN-14 is used.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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